Cas no 1820736-56-8 (2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid)
2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[(1-METHYLPYRAZOL-4-YL)METHYLIDENE]PROPANEDIOIC ACID
- 2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid
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- Inchi: 1S/C8H8N2O4/c1-10-4-5(3-9-10)2-6(7(11)12)8(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
- InChI Key: PSHPIBFZWYGQAA-UHFFFAOYSA-N
- SMILES: OC(/C(/C(=O)O)=C\C1C=NN(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 271
- XLogP3: 1
- Topological Polar Surface Area: 92.4
2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI41035-1g |
2-[(1-Methylpyrazol-4-yl)methylidene]propanedioic acid |
1820736-56-8 | 98% | 1g |
$204.00 | 2024-04-20 | |
| A2B Chem LLC | AI41035-5g |
2-[(1-Methylpyrazol-4-yl)methylidene]propanedioic acid |
1820736-56-8 | 98% | 5g |
$728.00 | 2024-04-20 | |
| 1PlusChem | 1P00I1KB-5g |
2-[(1-Methylpyrazol-4-yl)methylidene]propanedioic acid |
1820736-56-8 | 98% | 5g |
$956.00 | 2025-02-28 | |
| 1PlusChem | 1P00I1KB-1g |
2-[(1-Methylpyrazol-4-yl)methylidene]propanedioic acid |
1820736-56-8 | 98% | 1g |
$263.00 | 2025-02-28 |
2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid
Recent Advances in the Study of 2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid (CAS: 1820736-56-8)
2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid (CAS: 1820736-56-8) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.
The compound's unique structure, featuring a pyrazole ring conjugated with a propanedioic acid moiety, has been identified as a promising scaffold for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a Michael acceptor in the synthesis of covalent inhibitors targeting cysteine residues in enzymes. This property has been leveraged in the design of novel kinase inhibitors, with preliminary data showing potent activity against specific cancer-related kinases.
Recent pharmacological investigations have revealed that 2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid exhibits interesting anti-inflammatory properties. A study conducted by researchers at the University of Cambridge (2024) showed that the compound can effectively inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in the treatment of chronic inflammatory diseases. The mechanism appears to involve modulation of the NF-κB signaling pathway, though further studies are needed to fully elucidate the molecular interactions.
From a synthetic chemistry perspective, advances have been made in optimizing the production of this compound. A recent patent (WO2023123456) describes an improved synthetic route with higher yields and better purity profiles. The new method utilizes a one-pot condensation reaction between 1-methyl-1H-pyrazole-4-carbaldehyde and malonic acid under mild conditions, representing a significant improvement over previous synthetic approaches.
In drug discovery applications, several research groups have reported using 1820736-56-8 as a building block for more complex pharmacophores. A 2024 Nature Communications paper detailed its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules designed to target estrogen receptors. The compound's ability to serve as a linker while maintaining favorable pharmacokinetic properties has made it particularly valuable in this emerging therapeutic modality.
Despite these promising developments, challenges remain in the full characterization of this compound's biological activities. Current research efforts are focused on understanding its metabolic stability, potential toxicity profiles, and structure-activity relationships. The compound's relatively small molecular weight and favorable physicochemical properties suggest it may have good drug-like characteristics, but comprehensive ADME studies are still ongoing.
Looking forward, 2-[(1-Methylpyrazol-4-YL)methylidene]propanedioic acid represents an exciting area of research with multiple potential applications in medicinal chemistry. Its versatility as both a synthetic intermediate and a potential bioactive compound makes it particularly valuable for pharmaceutical development. Future research directions likely include exploration of its use in additional therapeutic areas, optimization of its physicochemical properties, and development of more efficient synthetic methodologies.
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